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Compound of Interest

Compound Name: BIBF 1202-13C,d3

Cat. No.: B12402904

For researchers and scientists at the forefront of drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of BIBF 1202-13C,d3, an internal standard for Nintedanib (BIBF 1120).
Adherence to these protocols is critical for minimizing risk and ensuring the integrity of your
research.

BIBF 1202-13C,d3, as a labeled form of Nintedanib, should be handled with the same
precautions as the parent compound. Nintedanib is a potent tyrosine kinase inhibitor with
significant physiological effects. The Safety Data Sheet (SDS) for Nintedanib (BIBF 1120)
classifies it as toxic if swallowed, a cause of skin irritation and serious eye damage, and a
substance suspected of damaging fertility or the unborn child.[1] It is also known to cause
damage to organs through prolonged or repeated exposure.[1][2]

Personal Protective Equipment (PPE) and Safety
Measures

A multi-layered approach to personal protection is essential when working with BIBF 1202-
13C,d3. The following table summarizes the required PPE and other critical safety measures.
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Protective Equipment

Specification

Rationale

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

To prevent inhalation of dust or

aerosols.[2]

Hand Protection

Compatible chemical-resistant

gloves.

To prevent skin contact and

absorption.[2]

Eye Protection

Appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA.

To prevent serious eye

damage from splashes or dust.

[1](2]

Skin and Body Protection

Lab coat, and other protective
clothing to prevent skin

exposure.

To prevent skin contact.[2]

Work in a well-ventilated area,

To minimize inhalation

Ventilation preferably a chemical fume
exposure.
hood.
Wash hands thoroughly after
) handling. Remove To prevent accidental ingestion
Hygiene

contaminated clothing and

wash before reuse.

and cross-contamination.[2]

Standard Operating Procedure for Handling BIBF

1202-13C,d3

The following step-by-step protocol outlines the safe handling of BIBF 1202-13C,d3 from

receipt to disposal.

1. Preparation and Area Setup:

» Designate a specific area for handling BIBF 1202-13C,d3, preferably within a chemical fume

hood.

o Ensure a safety shower and eye wash station are readily accessible.[2]
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o Assemble all necessary materials, including appropriate solvents (e.g., DMSOJ3]), vials, and
pipettes, before opening the compound container.

2. Donning Personal Protective Equipment (PPE):

e Put on a lab coat, followed by safety goggles and chemical-resistant gloves.
« If there is a risk of generating dust or aerosols, a respirator is mandatory.

3. Compound Handling and Preparation of Solutions:

o Carefully open the container containing BIBF 1202-13C,d3 inside the chemical fume hood to
avoid generating dust.

» Weigh the required amount of the solid compound using a calibrated analytical balance.

» To prepare a stock solution, add the appropriate solvent to the vial containing the compound.
Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

4. Experimental Use:

e When using the solution, employ precision pipettes with disposable tips to prevent cross-
contamination.
o Keep all containers with BIBF 1202-13C,d3 tightly sealed when not in use.

5. Decontamination and Waste Disposal:

» All disposable materials that have come into contact with BIBF 1202-13C,d3 (e.g., pipette
tips, vials, gloves) must be disposed of as hazardous chemical waste.

o Decontaminate the work surface with an appropriate cleaning agent.

» Dispose of unused compound and solutions in accordance with local, state, and federal
regulations for hazardous waste. Do not allow the substance to enter sewers or waterways.

[1]
6. Doffing Personal Protective Equipment (PPE):

 Remove PPE in the reverse order it was put on, taking care to avoid self-contamination.
» Dispose of single-use PPE as hazardous waste.
e Wash hands thoroughly with soap and water.

Emergency Procedures
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In the event of exposure, follow these immediate steps:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Seek immediate medical attention.[2]

» Skin Contact: Remove contaminated clothing and wash the affected area immediately with
soap and plenty of water for at least 15 minutes. Seek medical attention.[2]

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[2]

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate
medical attention.[2]

Below is a workflow diagram illustrating the key steps for the safe handling of BIBF 1202-
13C,d3.
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Safe Handling Workflow for BIBF 1202-13C,d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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